8-Allyl-2-phenyl-8H-1,3a,8-triaza-cyclopenta[a]indene

• Molecular Formula: C18H15N3
• Molecular Weight: 273.3g/mol
• IUPAC Name: 2-phenyl-4-prop-2-enylimidazo[1,2-a]benzimidazole
• InChI: InChI=1S/C18H15N3/c1-2-12-20-16-10-6-7-11-17(16)21-13-15(19-18(20)21)14-8-4-3-5-9-14/h2-11,13H,1,12H2
• InChI Key: SSXFTSIOKPEQLA-UHFFFAOYSA-N
• SMILES: C=CCN1C2=CC=CC=C2N3C1=NC(=C3)C4=CC=CC=C4

Description

8-Allyl-2-phenyl-8H-1,3a,8-triaza-cyclopenta[a]indene is a member of imidazoles.

Scientific Research Applications

Corticotropin-Releasing Factor Receptor Antagonists

One notable application of compounds related to 8-Allyl-2-phenyl-8H-1,3a,8-triaza-cyclopenta[a]indene is in the development of corticotropin-releasing factor-1 receptor (CRF1R) antagonists. Research has identified a series of compounds with high affinity for CRF1R, showcasing potential anxiolytic activity. An exemplary compound from this series demonstrated significant efficacy in a mouse model (Han et al., 2007).

Building Blocks in Asymmetric Synthesis

Another application lies in asymmetric synthesis. Specifically, 5H-alkyl-2-phenyl-oxazol-4-ones, which are structurally related to the specified compound, have been used as building blocks in the synthesis of alpha-hydroxycarboxylic acid derivatives. This process involves a series of reactions including microwave-assisted cyclization, N-acylation, and Mo-catalyzed asymmetric allylic alkylation (Trost et al., 2004).

Synthesis of Tricyclic Enones

Research also highlights the synthesis of tricyclic enones, cyclopenta-, and cyclohexa[c]indene skeletons. These are achieved through tether-directed ring-rearrangement metathesis, starting from norbornene derivatives with allyl and homoallyl groups. This method provides a new route for synthesizing complex molecular structures (Holtsclaw & Koreeda, 2004).

Intramolecular Addition and Cyclization

Intramolecular addition of allylstannanes to alkynes in the presence of InCl3 has been studied. This reaction efficiently cyclizes 8-tributylstannyl-6-octen-1-ynes (allylstannanes bearing an alkynyl group) to 2-allyl-1-methylenecyclopentanes, showcasing a method for forming specific cyclopentane structures (Miura et al., 2004).

Formation of Polycyclic Aromatic Hydrocarbons

A study on the reaction of allyl with o-benzyne indicates a potential pathway for forming indene, a polycyclic aromatic hydrocarbon. This provides insights into chemical mechanisms that might be relevant in both terrestrial and interstellar chemistry (McCabe et al., 2020).